Cas no 55831-59-9 (1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-)

1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)- structure
55831-59-9 structure
Product Name:1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-
CAS No:55831-59-9
MF:C11H14FNO
MW:195.23336648941
CID:350655
PubChem ID:415994
Update Time:2025-04-19

1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-
    • 3-(dimethylamino)-1-(4-fluorophenyl)propan-1-one
    • DTXSID40328972
    • AKOS008965344
    • NCIOpen2_004058
    • 3-Dimethylamino-1-(4-fluoro-phenyl)-propan-1-one
    • CHEMBL1625393
    • SCHEMBL4897835
    • 55831-59-9
    • XYMOGNZVKMQGSM-UHFFFAOYSA-N
    • Inchi: 1S/C11H14FNO/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3
    • InChI Key: XYMOGNZVKMQGSM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CCN(C)C)=O

Computed Properties

  • Exact Mass: 195.10602
  • Monoisotopic Mass: 195.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)- Related Literature

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